Cas no 1803863-82-2 (3-(Bromomethyl)-4-hydrazinylmandelic acid)

• Product Name: 3-(Bromomethyl)-4-hydrazinylmandelic acid
• CAS No: 1803863-82-2
• MF: C₉H₁₁BrN₂O₃
• MW: 275.099241495132
• CID: 4941885
• Update Time: 2025-08-05

3-(Bromomethyl)-4-hydrazinylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-hydrazinylmandelic acid

• Inchi： 1S/C9H11BrN2O3/c10-4-6-3-5(8(13)9(14)15)1-2-7(6)12-11/h1-3,8,12-13H,4,11H2,(H,14,15)
• InChI Key： NEMYLRGQYPFSEM-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=CC(C(C(=O)O)O)=C1)NN

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• XLogP3: -1.7
• Topological Polar Surface Area: 95.6

Additional information on 3-(Bromomethyl)-4-hydrazinylmandelic acid

3-(Bromomethyl)-4-hydrazinylmandelic Acid: A Comprehensive Overview

3-(Bromomethyl)-4-hydrazinylmandelic acid (CAS No. 1803863-82-2) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its bromomethyl group and hydrazine moiety, exhibits a diverse range of chemical properties that make it a valuable tool in various research and industrial applications. Recent advancements in synthetic methodologies and its application in drug design have further solidified its importance in contemporary scientific discourse.

The molecular structure of 3-(Bromomethyl)-4-hydrazinylmandelic acid is notable for its functional groups, which include a carboxylic acid group, a bromomethyl substituent, and a hydrazine derivative. These functional groups confer the compound with reactivity that enables it to participate in a wide array of chemical reactions. For instance, the bromomethyl group is known for its electrophilic properties, making it amenable to nucleophilic substitution reactions. Similarly, the hydrazine moiety can engage in hydrogen bonding and other non-covalent interactions, which are critical in drug-receptor interactions.

Recent studies have highlighted the potential of 3-(Bromomethyl)-4-hydrazinylmandelic acid as a precursor for the synthesis of bioactive compounds. Researchers have explored its use in the development of novel anti-cancer agents, leveraging its ability to form stable complexes with metal ions. For example, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against various cancer cell lines. The study attributed this activity to the compound's ability to induce oxidative stress and inhibit key enzymes involved in cell proliferation.

In addition to its role in drug discovery, 3-(Bromomethyl)-4-hydrazinylmandelic acid has found applications in materials science. Its ability to form coordination polymers has been exploited in the creation of porous materials with potential applications in gas storage and catalysis. A 2022 article in *Chemistry of Materials* reported on the synthesis of a metal-organic framework (MOF) using this compound as a building block. The resulting MOF exhibited high surface area and excellent stability under various conditions, making it a promising candidate for industrial applications.

The synthesis of 3-(Bromomethyl)-4-hydrazinylmandelic acid typically involves multi-step organic reactions, often incorporating both nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, the use of palladium catalysts has been shown to significantly enhance the yield and purity of the compound during key steps of its synthesis.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing 3-(Bromomethyl)-4-hydrazinylmandelic acid. These techniques provide detailed insights into the compound's molecular structure, aiding researchers in understanding its reactivity and behavior under different conditions. Furthermore, computational chemistry tools have been employed to predict the compound's electronic properties and interaction patterns with biological targets.

In terms of safety considerations, 3-(Bromomethyl)-4-hydrazinylmandelic acid should be handled with care due to its reactive nature. Proper personal protective equipment (PPE) should be worn during handling and synthesis to prevent exposure. Storage conditions should also be carefully controlled to ensure stability and prevent degradation.

Looking ahead, ongoing research into 3-(Bromomethyl)-4-hydrazinylmandelic acid is expected to uncover new applications across various scientific domains. Its versatility as both a synthetic intermediate and a bioactive agent positions it as a key player in future advancements within medicinal chemistry and materials science.